N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide

• IUPAC Name: N-[4-(3-pyrrolidin-1-ylpropylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C15H23N3O3S/c1-13(19)17-14-5-7-15(8-6-14)22(20,21)16-9-4-12-18-10-2-3-11-18/h5-8,16H,2-4,9-12H2,1H3,(H,17,19)
• InChI Key: WCXBFXSKRSEIGL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCCCN2CCCC2
• Molecular Formula: C15H23N3O3S
• DSSTOX Substance ID: DTXSID601171111
• Molecular Weight: 325.4 g/mol
• CAS RN: 321718-13-2

Description

N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide, also known as NPS-2143, is a selective calcium-sensing receptor (CaSR) antagonist. It is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases, including osteoporosis, cancer, and cardiovascular diseases.

Mechanism of Action

N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide acts as a selective antagonist of the CaSR, which is a G-protein coupled receptor that regulates calcium homeostasis in the body. By blocking the CaSR-mediated signaling pathway, N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide inhibits the release of parathyroid hormone and reduces the level of calcium in the blood. This leads to increased bone mass and strength, reduced cancer cell growth and metastasis, and improved cardiac function.
Biochemical and Physiological Effects:
N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide has been shown to have several biochemical and physiological effects, including increased bone mass and strength, reduced cancer cell growth and metastasis, and improved cardiac function. In addition, N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide has been shown to reduce blood pressure and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide in lab experiments include its high selectivity and potency, as well as its ability to inhibit the CaSR-mediated signaling pathway. However, the limitations of using N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide in lab experiments include its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the research and development of N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide. These include the exploration of its potential therapeutic applications in other diseases, such as diabetes and neurological disorders. In addition, further studies are needed to elucidate the molecular mechanisms underlying the effects of N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide on bone mass, cancer cell growth, and cardiac function. Finally, the development of more potent and selective CaSR antagonists, based on the structure of N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide, could lead to the discovery of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide involves the reaction of 4-aminophenylacetic acid with 4-nitrobenzenesulfonyl chloride, followed by reduction with tin (II) chloride and sodium borohydride. The resulting intermediate is then reacted with N-protected 3-aminopropylpyrrolidine to give the final product. The purity of N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide can be achieved through column chromatography and recrystallization.

Scientific Research Applications

N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases. In osteoporosis, N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide has been shown to increase bone mass and strength by inhibiting the CaSR signaling pathway. In cancer, N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide has been shown to inhibit the growth and metastasis of cancer cells by blocking the CaSR-mediated signaling pathway. In cardiovascular diseases, N-[4-({[3-(1-pyrrolidinyl)propyl]amino}sulfonyl)phenyl]acetamide has been shown to reduce blood pressure and improve cardiac function by inhibiting the CaSR signaling pathway.